Cas no 1261922-81-9 (4-(2,5-Dimethylphenyl)-2-nitrophenol)

• Product Name: 4-(2,5-Dimethylphenyl)-2-nitrophenol
• CAS No: 1261922-81-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD18315881
• CID: 2763708
• PubChem ID: 53221612
• Update Time: 2025-04-21

4-(2,5-Dimethylphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 1261922-81-9
• 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95%
• DTXSID20686229
• MFCD18315881
• 4-(2,5-DIMETHYLPHENYL)-2-NITROPHENOL
• 2',5'-Dimethyl-3-nitro[1,1'-biphenyl]-4-ol
• 4-(2,5-Dimethylphenyl)-2-nitrophenol

• MDL： MFCD18315881
• Inchi： 1S/C14H13NO3/c1-9-3-4-10(2)12(7-9)11-5-6-14(16)13(8-11)15(17)18/h3-8,16H,1-2H3
• InChI Key： BQTYPSYKGQNMTJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 243.09
• Monoisotopic Mass: 243.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives